(E)-1-(4-methylbenzo[d]thiazol-2-yl)azetidin-3-yl 3-(thiophen-2-yl)acrylate

• IUPAC Name: [1-(4-methyl-1,3-benzothiazol-2-yl)azetidin-3-yl] (E)-3-thiophen-2-ylprop-2-enoate
• InChI: InChI=1S/C18H16N2O2S2/c1-12-4-2-6-15-17(12)19-18(24-15)20-10-13(11-20)22-16(21)8-7-14-5-3-9-23-14/h2-9,13H,10-11H2,1H3/b8-7+
• InChI Key: MXSKZFWIXUWLPT-BQYQJAHWSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C=CC4=CC=CS4
• Isomeric SMILES: CC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)/C=C/C4=CC=CS4
• Molecular Formula: C18H16N2O2S2
• Molecular Weight: 356.5 g/mol

Description

(E)-1-(4-methylbenzo[d]thiazol-2-yl)azetidin-3-yl 3-(thiophen-2-yl)acrylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments. In

Scientific Research Applications

1. Metabolism and Disposition in Drug Development

One of the primary applications of compounds similar to (E)-1-(4-methylbenzo[d]thiazol-2-yl)azetidin-3-yl 3-(thiophen-2-yl)acrylate is in drug development, specifically in studying the metabolism and disposition of novel pharmaceuticals. For instance, a study on a novel orexin 1 and 2 receptor antagonist revealed the importance of understanding the metabolic pathways and the disposition of drug-related materials in the human body, which is crucial for determining the safety and efficacy of new drugs (Renzulli et al., 2011).

2. Occupational Safety and Allergenic Potential

Compounds with acrylate structures, similar to a part of the molecule , have been studied extensively for their potential health effects in occupational settings. For instance, workers in certain industries may be exposed to acrylates, leading to contact dermatitis. Understanding the allergenic potential of these compounds and implementing preventive measures is crucial for ensuring workplace safety (Pérez‐Formoso et al., 2010).

3. Environmental and Indoor Exposure Assessment

Compounds containing benzothiazole and acrylate structures are often used in various products and can be released into the environment, leading to exposure through indoor dust and other means. Studies assessing the occurrence of these compounds in different environments help in understanding human exposure levels and potential health risks (Wang et al., 2012).

4. Novel Applications in Therapeutics

The structural components of this compound, such as benzothiazole, have been explored for potential therapeutic applications. For example, benzo[d]thiazol derivatives have been synthesized and investigated for their antidepressant and anticonvulsant effects, indicating the potential of such structures in developing new medications (Jin et al., 2019).